2-[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]cyclohexanone

• IUPAC Name: 2-[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]cyclohexan-1-one
• InChI: InChI=1S/C22H24O3/c1-25-18-13-11-16(12-14-18)20(19-9-5-6-10-21(19)23)15-22(24)17-7-3-2-4-8-17/h2-4,7-8,11-14,19-20H,5-6,9-10,15H2,1H3
• InChI Key: ZHCIBQAOOXEWGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)C3CCCCC3=O
• Molecular Formula: C22H24O3
• DSSTOX Substance ID: DTXSID80386334
• Molecular Weight: 336.4 g/mol
• CAS RN: 5520-88-7

Description

2-[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]cyclohexanone, commonly known as MOCP, is a chemical compound that belongs to the class of arylcyclohexylamines. MOCP has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Analytical Characterization

A study by De Paoli et al. (2013) details the analytical characterization of psychoactive arylcyclohexylamines, one of which is structurally similar to 2-[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]cyclohexanone. These compounds were identified and analyzed using various spectroscopic techniques, providing a foundation for the analytical characterization of related cyclohexanone derivatives (De Paoli et al., 2013).

Chemical Synthesis and Reactivity

In chemical synthesis, Scheibye et al. (1982) investigated the reactions of ketones, including cyclohexanone derivatives, with specific reagents. This study provides insights into the chemical behavior and potential synthetic applications of compounds like 2-[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]cyclohexanone in organic chemistry (Scheibye et al., 1982).

Material Science and Polymer Chemistry

A study by Abd-Alla et al. (1989) explored the synthesis and characterization of new polyesters derived from diarylidenecyclohexanone, indicating the utility of cyclohexanone derivatives in the development of high-performance polymers and materials (Abd-Alla et al., 1989).

Pharmaceutical and Medicinal Chemistry

In pharmaceutical research, Degraw et al. (1992) synthesized and evaluated the antifolate properties of a cyclohexanone derivative, demonstrating its potential in cancer treatment and its effectiveness in enzyme inhibition and cell growth inhibition studies (Degraw et al., 1992).

Catalysis and Chemical Transformations

Research by Wang et al. (2011) on the selective hydrogenation of phenol derivatives to cyclohexanone using a novel catalyst suggests potential applications of cyclohexanone derivatives in catalytic processes, particularly in the chemical industry for the production of polyamides (Wang et al., 2011).